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Compound of Interest

Compound Name: IWP-2-V2

Cat. No.: B1663061 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

IWP-2-V2 is a derivative of IWP-2, a potent inhibitor of the Wnt signaling pathway.[1][2][3] The

parent compound, IWP-2, functions by inactivating Porcupine (Porcn), a membrane-bound O-

acyltransferase.[4][5][6] This enzyme is crucial for the palmitoylation of Wnt proteins, a

necessary step for their secretion and subsequent activation of the Wnt signaling cascade.[4]

[5][6][7] By inhibiting Porcn, IWP-2 effectively blocks the production of active Wnt ligands,

leading to a downstream reduction in the phosphorylation of the LRP6 co-receptor and the Dvl2

protein, ultimately preventing the accumulation of β-catenin.[4][5][6] IWP-2-V2, as an analog, is

utilized in research to investigate the structural features of IWP-2 that are essential for its

inhibitory activity on the Wnt/β-catenin pathway.[1][3][8]

2. Physicochemical Properties of IWP-2-V2

The following table summarizes the key physicochemical properties of IWP-2-V2.
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Property Value Reference(s)

Synonym
Inhibitor of Wnt Production-2-

V2
[1][2]

CAS Number 877618-79-6 [1][2][3]

Molecular Formula C₂₃H₂₀N₄O₂S₃ [1][2]

Molecular Weight 480.6 g/mol [1][2][3]

Appearance Crystalline solid [2]

Purity ≥98% [1][2]

Solubility in DMSO 2 mg/mL [1][2]

Storage (Solid) -20°C [4]

Storage (Stock Solution)
-20°C in aliquots (up to one

month)
[3]

3. Experimental Protocols

This section provides a detailed methodology for the dissolution and preparation of an IWP-2-
V2 stock solution in Dimethyl Sulfoxide (DMSO).

3.1. Materials

IWP-2-V2 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
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Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

3.2. Safety Precautions

IWP-2-V2 is intended for research use only.

Handle the compound in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid inhalation, ingestion, or contact with skin and eyes.

Consult the Safety Data Sheet (SDS) for comprehensive safety information.

3.3. Preparation of a 10 mM IWP-2-V2 Stock Solution

This protocol describes the preparation of a 10 mM stock solution. The final concentration can

be adjusted based on experimental needs.

3.3.1. Calculation

To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution of IWP-2-V2 (MW = 480.6 g/mol ):

Mass (mg) = 10 mM x 1 mL x 480.6 g/mol = 4.806 mg

3.3.2. Step-by-Step Procedure

Equilibration: Allow the vial of IWP-2-V2 powder to equilibrate to room temperature for at

least one hour before opening to prevent condensation.[3]

Weighing: Carefully weigh out the calculated amount of IWP-2-V2 powder using an analytical

balance.

Dissolution: Add the appropriate volume of high-purity DMSO to the vial containing the IWP-
2-V2 powder.
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Mixing: Vortex the solution until the IWP-2-V2 is completely dissolved. Gentle warming to

37°C for 3-5 minutes may aid in solubilization if precipitation is observed.[5][6]

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile, tightly

sealed vials. This helps to avoid repeated freeze-thaw cycles.[3]

Storage: Store the aliquots at -20°C.[3] It is recommended to use the prepared solution on

the same day if possible.[3][9] For longer-term storage, solutions are generally usable for up

to one month.[3][9]

4. Visualizations

4.1. Wnt Signaling Pathway Inhibition by IWP-2-V2
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Caption: Inhibition of the Wnt signaling pathway by IWP-2-V2.

4.2. Experimental Workflow for IWP-2-V2 Stock Solution Preparation
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Caption: Workflow for preparing IWP-2-V2 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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